Cas no 73035-27-5 (ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate)

ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate structure
73035-27-5 structure
Product Name:ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate
CAS No:73035-27-5
MF:C22H20N2O3
MW:360.405805587769
CID:977748
PubChem ID:335078
Update Time:2025-04-19

ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate
    • 4H-Pyran-3-carboxylic acid, 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-, ethyl ester
    • SR-01000509248
    • NSC-343222
    • Oprea1_812287
    • AKOS001722627
    • HMS617E20
    • DTXSID10319271
    • 73035-27-5
    • AKOS016348938
    • ChemDiv1_010668
    • SR-01000509248-1
    • NSC343222
    • DS-001581
    • STK788456
    • Inchi: 1S/C22H20N2O3/c1-3-26-22(25)19-18(15-11-9-14(2)10-12-15)17(13-23)21(24)27-20(19)16-7-5-4-6-8-16/h4-12,18H,3,24H2,1-2H3
    • InChI Key: VPUYSAARIPPTHH-UHFFFAOYSA-N
    • SMILES: O1C(=C(C#N)C(C2C=CC(C)=CC=2)C(C(=O)OCC)=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 360.1475
  • Monoisotopic Mass: 360.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • PSA: 85.34
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd